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Compound of Interest

Compound Name:
4-Bromo-7-

(trifluoromethyl)quinoline

Cat. No.: B1339427 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-Bromo-7-
(trifluoromethyl)quinoline. Adherence to these protocols is essential for ensuring personal

safety and regulatory compliance.

Hazard Identification and Safety Data Summary
4-Bromo-7-(trifluoromethyl)quinoline is classified as a hazardous substance.[1] Key hazard

information is summarized below.
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Property Value Reference

CAS Number 89446-67-3 [1]

Molecular Formula C₁₀H₅BrF₃N [1][2][3]

Molecular Weight 276.05 g/mol [1][3]

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

GHS Precautionary

Statements

P280: Wear protective

gloves/protective clothing/eye

protection/face

protectionP305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1]

Storage Conditions

Store in a cool, dry, and well-

ventilated place.[4] Keep

container tightly closed under

an inert atmosphere at 2-8°C.

[1]

Operational Plan: Handling Procedures
All handling of 4-Bromo-7-(trifluoromethyl)quinoline should be performed in a designated

area, preferably within a certified chemical fume hood to minimize inhalation exposure.[5][6][7]

Engineering Controls
Primary: Always handle this compound within a properly functioning chemical fume hood.[5]

[6][7]

Secondary: Ensure a safety shower and eyewash station are readily accessible.
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Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory to prevent skin and eye contact.[7] This

includes:

Eye and Face Protection: Wear chemical safety goggles and a face shield.[1][8][9] Standard

safety glasses are not sufficient.[10]

Hand Protection: Wear chemically resistant gloves.[8] Disposable nitrile gloves may offer

short-term protection, but it is crucial to inspect them before use and change them

immediately upon contamination.[11] For extended operations, consider double-gloving.

Body Protection: A flame-retardant lab coat, fully buttoned, is required.[11] Long pants and

closed-toe, closed-heel shoes must be worn.[11]

Respiratory Protection: If working outside of a fume hood or if dust/aerosol formation is likely,

a NIOSH-approved respirator is necessary.[4][11]

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace in the fume hood of any unnecessary items.

Weighing: If weighing the solid compound, do so within the fume hood on a tared weigh boat.

Handle gently to avoid creating dust.[4]

Transfer: Use a spatula or other appropriate tool to transfer the chemical.

In Solution: When making solutions, add the solid to the solvent slowly to avoid splashing.

Post-Handling: After handling, decontaminate the work surface. Remove gloves using the

proper technique to avoid skin contact and dispose of them in the designated hazardous

waste container.[4] Wash hands thoroughly with soap and water.[1][12]

Disposal Plan
Proper segregation and disposal of chemical waste are critical for safety and environmental

protection. 4-Bromo-7-(trifluoromethyl)quinoline is a halogenated organic compound and
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must be disposed of accordingly.[13]

Waste Segregation
Crucial Step: Designate a specific, clearly labeled hazardous waste container for

"Halogenated Organic Waste."[13]

Do Not Mix: Never mix halogenated waste with non-halogenated waste streams, as this

complicates and increases the cost of disposal.[13]

Step-by-Step Disposal Protocol
Solid Waste:

Collect unreacted 4-Bromo-7-(trifluoromethyl)quinoline and any contaminated solid

materials (e.g., weigh boats, contaminated paper towels, used gloves) in a designated,

sealed container labeled "Halogenated Solid Waste."[7][13]

Liquid Waste:

Collect all solutions containing 4-Bromo-7-(trifluoromethyl)quinoline in a designated,

sealed, and clearly labeled "Halogenated Liquid Waste" container.[13]

Contaminated Glassware:

Rinse any glassware that has come into contact with the compound with a suitable organic

solvent (e.g., acetone).

The initial solvent rinse must be collected and disposed of as "Halogenated Liquid Waste."

[13]

Storage:

Store the sealed waste containers in a designated and properly ventilated Satellite

Accumulation Area until they are collected by Environmental Health and Safety (EHS)

personnel.

Spill Management
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In the event of a spill:

Alert & Evacuate: Alert personnel in the immediate area and evacuate if necessary.[7]

Contain: Use an inert absorbent material like vermiculite or sand to contain the spill.[7]

Clean-Up: Carefully collect the absorbed material and any contaminated debris into a sealed

container for disposal as halogenated hazardous waste.[7][13]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials must also be disposed of as hazardous waste.[7][13]

Report: Report the spill to the laboratory supervisor and the institution's EHS office.[13]

Workflow Visualization
The following diagram illustrates the lifecycle for handling 4-Bromo-7-
(trifluoromethyl)quinoline in a laboratory setting.
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Safe Handling Workflow for 4-Bromo-7-(trifluoromethyl)quinoline

Preparation

Handling (in Fume Hood)

Waste Disposal Final Steps

Risk Assessment & SOP Review

Don Personal Protective Equipment (PPE)
(Goggles, Face Shield, Lab Coat, Gloves)

Prepare Fume Hood Workspace

Weighing & Transfer

Begin Experiment

Reaction Setup / Solution Prep

Spill OccursPost-Handling Decontamination of Workspace

Segregate Halogenated Waste
(Solid & Liquid)

Generate Waste

Properly Remove & Dispose of PPE

End of Session

Collect in Labeled, Sealed Containers

Store in Satellite Accumulation Area

Schedule EHS Pickup

Wash Hands Thoroughly

Follow Spill Management Protocol
(Alert, Contain, Clean, Report)

Click to download full resolution via product page

Caption: A workflow for safely handling 4-Bromo-7-(trifluoromethyl)quinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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